1-(3-Thienyl)-1-propanone
Overview
Description
1-(3-Thienyl)-1-propanone, also known as 3-thienylacetone, is a compound of the thienyl group, which is a heterocyclic aromatic compound with a sulfur atom in the ring. It is a colorless liquid with a boiling point of 149°C and a melting point of -12°C. It has been widely studied for its potential applications in the fields of chemistry, medicine, and biochemistry.
Scientific Research Applications
Chemical Reactions and Properties
Research on 1-(3-Thienyl)-1-propanone has explored its unique chemical reactions and properties. For instance, its treatment with catalytic rhodium (II) acetate leads to cyclopropanation followed by ring opening and tautomerization, resulting in complex chemical structures like 5,6-dihydro-4H-cyclopenta[b]thiopen-5-one (Frampton et al., 1997). Another study noted the unique behavior of 1-(3-Thienyl)-1-propanone in cycloreversion and Diels-Alder dimerization processes (Frampton et al., 1997).Synthesis and Industrial Applications
The compound has significant roles in synthesis and industrial applications. For example, it is used in the asymmetric reduction of 3-chloro-1-(2-thienyl)propanone, demonstrating potential for producing optically active substances, as shown in a study involving Candida pseudotropicalis 104 (Zhimin et al., 2012). Additionally, its utility in the synthesis of antidepressant drugs through enzymatic processes has been highlighted, offering insights into pharmaceutical applications (Choi et al., 2010).Photovoltaic and Electrochromic Applications
There is growing interest in the use of 1-(3-Thienyl)-1-propanone derivatives in the field of photovoltaics and electrochromics. Research has demonstrated its utility in the design of bulk heterojunction photovoltaic devices, particularly in combination with polythiophenes, suggesting its role in improving solar cell performance (Popescu et al., 2006). Another study investigated its use in electrochromic devices, indicating potential applications in adaptive camouflage materials (Koyuncu & Koyuncu, 2018).
properties
IUPAC Name |
1-thiophen-3-ylpropan-1-one | |
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InChI |
InChI=1S/C7H8OS/c1-2-7(8)6-3-4-9-5-6/h3-5H,2H2,1H3 | |
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InChI Key |
QBCICFNKXBQWLN-UHFFFAOYSA-N | |
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Canonical SMILES |
CCC(=O)C1=CSC=C1 | |
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Molecular Formula |
C7H8OS | |
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Molecular Weight |
140.20 g/mol | |
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Product Name |
1-(Thiophen-3-yl)propan-1-one | |
CAS RN |
51179-52-3 | |
Record name | 1-(thiophen-3-yl)propan-1-one | |
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